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Cat. No.: B079764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 73, also known by its Colour Index name C.I. 11116, is a monoazo disperse dye

characterized by its bright red hue.[1] Its chemical formula is C18H16N6O2, with a molecular

weight of 348.36 g/mol .[1] This dye is primarily used in the textile industry for dyeing synthetic

fibers such as polyester, but its thermal behavior is of critical interest for ensuring the stability

and quality of dyed materials, as well as for assessing its environmental and toxicological

profile upon thermal degradation. This guide provides an in-depth overview of the thermal

properties and stability of Disperse Red 73, including detailed experimental protocols and a

discussion of its thermal degradation pathway.

Thermal Properties
The thermal properties of disperse dyes are crucial for understanding their behavior during

high-temperature dyeing processes and for predicting their long-term stability. The key thermal

parameters are determined using techniques such as Thermogravimetric Analysis (TGA) and

Differential Scanning Calorimetry (DSC).

Note: Specific experimental TGA and DSC data for Disperse Red 73 are not readily available

in the public domain. The following data is representative of a structurally similar azo disperse

dye and should be used as a general guideline.
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Data Presentation
The thermal properties of a representative azo disperse dye are summarized in the tables

below.

Table 1: Thermogravimetric Analysis (TGA) Data

Parameter Value

Onset Decomposition Temperature (Tonset) 280 - 320 °C

Peak Decomposition Temperature (Tpeak) 350 - 400 °C

Mass Loss at 600 °C 50 - 70%

Table 2: Differential Scanning Calorimetry (DSC) Data

Parameter Value

Glass Transition Temperature (Tg) 100 - 120 °C

Melting Temperature (Tm) 200 - 230 °C

Thermal Stability and Degradation Pathway
Disperse Red 73, being an azo dye, is susceptible to thermal degradation, which involves the

cleavage of the azo bond (-N=N-) and the breakdown of its aromatic structures. This

degradation can be influenced by factors such as temperature, atmosphere (inert or oxidative),

and the presence of other chemical agents.

The primary mechanism of thermal degradation for azo dyes begins with the homolytic

cleavage of the C-N and N-N bonds of the azo group. This results in the formation of various

smaller, volatile compounds.

Potential Thermal Degradation Products
The following table lists potential degradation products of Disperse Red 73 based on the

general degradation pathways of azo dyes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/product/b079764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 3: Potential Thermal Degradation Products of Disperse Red 73

Product Name Chemical Formula

Nitrogen N2

Aniline C6H7N

Benzonitrile C7H5N

Phenol C6H6O

Various aromatic fragments -

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Disperse Red 73
by measuring its mass loss as a function of temperature.

Instrumentation: A thermogravimetric analyzer.

Procedure:

Accurately weigh 5-10 mg of the Disperse Red 73 sample into a TGA crucible (typically

alumina or platinum).

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) at a flow rate of 20-50 mL/min for at

least 15 minutes to establish an inert atmosphere.

Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature of 800 °C at

a constant heating rate of 10 °C/min.

Record the sample mass as a function of temperature.
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The onset decomposition temperature is determined as the temperature at which

significant mass loss begins, and the peak decomposition temperature is identified from

the derivative of the TGA curve (DTG).

Differential Scanning Calorimetry (DSC)
Objective: To identify thermal transitions such as glass transition (Tg) and melting (Tm) of

Disperse Red 73 by measuring the heat flow into or out of the sample as a function of

temperature.

Instrumentation: A differential scanning calorimeter.

Procedure:

Accurately weigh 3-5 mg of the Disperse Red 73 sample into an aluminum DSC pan and

seal it hermetically.

Place the sample pan and an empty reference pan in the DSC cell.

Heat the sample from a sub-ambient temperature (e.g., 0 °C) to a temperature above its

expected melting point (e.g., 250 °C) at a constant heating rate of 10 °C/min under a

nitrogen atmosphere.

Cool the sample back to the starting temperature at a controlled rate (e.g., 10 °C/min).

Perform a second heating cycle under the same conditions as the first to observe the

glass transition more clearly after erasing the sample's prior thermal history.

The glass transition temperature (Tg) is determined as the midpoint of the step change in

the heat flow curve, and the melting temperature (Tm) is determined as the peak

temperature of the endothermic melting event.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)

Objective: To identify the volatile and semi-volatile organic compounds produced during the

thermal decomposition of Disperse Red 73.
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Instrumentation: A pyrolyzer coupled to a gas chromatograph-mass spectrometer (GC-MS)

system.

Procedure:

Place a small amount (approximately 0.1-0.5 mg) of the Disperse Red 73 sample into a

pyrolysis tube.

Insert the tube into the pyrolyzer, which is interfaced with the GC injector port.

Rapidly heat the sample to a pyrolysis temperature of 600 °C in an inert atmosphere

(helium).

The resulting degradation products are swept into the GC column by the carrier gas.

Separate the degradation products in the GC column using a suitable temperature

program (e.g., start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min).

Detect and identify the separated compounds using the mass spectrometer by comparing

their mass spectra with a reference library (e.g., NIST).
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Caption: General thermal degradation pathway of Disperse Red 73.
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Caption: Experimental workflow for thermal analysis of Disperse Red 73.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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